Cas no 60722-63-6 (4-n-benzyl-2-methylsulfanylpyrimidine-4,6-diamine)

4-n-benzyl-2-methylsulfanylpyrimidine-4,6-diamine structure
60722-63-6 structure
Product Name:4-n-benzyl-2-methylsulfanylpyrimidine-4,6-diamine
CAS No:60722-63-6
MF:C12H14N4S
MW:246.331360340118
CID:953406
PubChem ID:308587
Update Time:2025-04-19

4-n-benzyl-2-methylsulfanylpyrimidine-4,6-diamine Chemical and Physical Properties

Names and Identifiers

    • 4-n-benzyl-2-methylsulfanylpyrimidine-4,6-diamine
    • AC1L7D7E
    • AG-G-20657
    • CTK5B2124
    • N4-benzyl-2-methylsulfanyl-pyrimidine-4,6-diamine
    • N-BENZYL-2-METHYLSULFANYL-PYRIMIDINE-4,6-DIAMINE
    • NSC210410
    • 60722-63-6
    • NSC-210410
    • DTXSID00308932
    • N~4~-Benzyl-2-(methylsulfanyl)pyrimidine-4,6-diamine
    • AKOS019338673
    • Inchi: 1S/C12H14N4S/c1-17-12-15-10(13)7-11(16-12)14-8-9-5-3-2-4-6-9/h2-7H,8H2,1H3,(H3,13,14,15,16)
    • InChI Key: QJXQRYOGPKRWFW-UHFFFAOYSA-N
    • SMILES: S(C)C1=NC(=CC(=N1)NCC1C=CC=CC=1)N

Computed Properties

  • Exact Mass: 246.09412
  • Monoisotopic Mass: 246.09391764g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 89.1Ų

Experimental Properties

  • PSA: 63.83
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